Cas no 2172053-13-1 (3-Butyl-5,6,7,8-tetrahydro-1,6-naphthyridine)

• Product Name: 3-Butyl-5,6,7,8-tetrahydro-1,6-naphthyridine
• CAS No: 2172053-13-1
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5567335
• PubChem ID: 154361687
• Update Time: 2025-08-02

3-Butyl-5,6,7,8-tetrahydro-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1645878
• 2172053-13-1
• 3-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine
• 3-Butyl-5,6,7,8-tetrahydro-1,6-naphthyridine

• Inchi： 1S/C12H18N2/c1-2-3-4-10-7-11-9-13-6-5-12(11)14-8-10/h7-8,13H,2-6,9H2,1H3
• InChI Key： JSULBHRRMVJGQG-UHFFFAOYSA-N
• SMILES： N1CCC2C(=CC(=CN=2)CCCC)C1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-Butyl-5,6,7,8-tetrahydro-1,6-naphthyridine

Research Brief on 3-Butyl-5,6,7,8-tetrahydro-1,6-naphthyridine (CAS: 2172053-13-1): Recent Advances and Applications

3-Butyl-5,6,7,8-tetrahydro-1,6-naphthyridine (CAS: 2172053-13-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key scaffold in the development of novel pharmacological agents, particularly in the areas of oncology, neurology, and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-Butyl-5,6,7,8-tetrahydro-1,6-naphthyridine has been optimized in recent years to improve yield and purity, making it more accessible for research and development. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline the production process. These methodological improvements have facilitated the exploration of its pharmacological properties, including its interaction with various biological targets such as kinases, GPCRs, and ion channels.

One of the most promising areas of research involves the compound's potential as an inhibitor of specific protein kinases implicated in cancer progression. Preclinical studies have demonstrated its efficacy in suppressing tumor growth in vitro and in vivo, with particular activity against certain types of breast and lung cancer cells. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, has been a focal point of recent investigations.

In addition to its anticancer properties, 3-Butyl-5,6,7,8-tetrahydro-1,6-naphthyridine has shown promise in neurological applications. Recent studies have explored its neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile make it a candidate for further development in this area.

Another emerging application is in the field of antimicrobial research. Preliminary data suggest that derivatives of this compound exhibit activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. The mechanism of action appears to involve disruption of bacterial cell membrane integrity and inhibition of essential enzymatic processes.

Despite these promising findings, challenges remain in the development of 3-Butyl-5,6,7,8-tetrahydro-1,6-naphthyridine as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a valuable tool for drug discovery and a subject of ongoing research interest.

In conclusion, recent advances in the study of 3-Butyl-5,6,7,8-tetrahydro-1,6-naphthyridine (CAS: 2172053-13-1) highlight its potential as a multifunctional pharmacophore with applications across multiple therapeutic areas. Continued research into its mechanism of action, structure-activity relationships, and clinical potential is warranted to fully realize its therapeutic promise.